Cas no 923418-32-0 (1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide
• CAS No: 923418-32-0
• MF: C₂₃H₂₄ClN₃O₅S₂
• MW: 522.036762237549
• CID: 5448685
• Update Time: 2025-09-25

1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)sulfonyl-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

• Inchi： 1S/C23H24ClN3O5S2/c1-31-20-8-3-16(13-21(20)32-2)19-14-33-23(25-19)26-22(28)15-9-11-27(12-10-15)34(29,30)18-6-4-17(24)5-7-18/h3-8,13-15H,9-12H2,1-2H3,(H,25,26,28)
• InChI Key： FSYUWDNDWVYLOX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC=C(OC)C(OC)=C3)=CS2)=O)CC1

Additional information on 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

Introduction to 1-(4-Chlorobenzenesulfonyl)-N-4-(3,4-Dimethoxyphenyl)-1,3-Thiazol-2-ylpiperidine-4-Carboxamide (CAS No. 923418-32-0)

1-(4-Chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide, with the CAS number 923418-32-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a piperidine ring, a thiazole moiety, and a 4-chlorobenzenesulfonyl group. These structural elements contribute to its biological activity and pharmacological properties.

The synthesis of 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the thiazole ring, the introduction of the piperidine moiety, and the attachment of the 4-chlorobenzenesulfonyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable applications is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Studies have shown that this compound can selectively inhibit certain kinases, thereby disrupting the signaling cascades that promote tumor growth and metastasis.

Recent research has also explored the anti-inflammatory properties of 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide have been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide in various disease models. Early results from phase I trials have been promising, with patients showing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for further clinical development and potential approval for therapeutic use.

In conclusion, 1-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylpiperidine-4-carboxamide (CAS No. 923418-32-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it a valuable candidate for further research and development in the fields of oncology and inflammatory diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in modern medicine.